Cas no 823180-04-7 (Benzene, [[(5,5-diiodo-4-pentenyl)oxy]methyl]-)

• Product name: Benzene, [[(5,5-diiodo-4-pentenyl)oxy]methyl]-
• CAS No: 823180-04-7
• MF: C₁₂H₁₄I₂O
• MW: 428.047908306122
• CID: 695600
• PubChem ID: 12154199

Benzene, [[(5,5-diiodo-4-pentenyl)oxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(5,5-diiodo-4-pentenyl)oxy]methyl]-
• 5,5-diiodopent-4-enoxymethylbenzene
• DTXSID60478721
• 823180-04-7

• Inchi： InChI=1S/C12H14I2O/c13-12(14)8-4-5-9-15-10-11-6-2-1-3-7-11/h1-3,6-8H,4-5,9-10H2
• InChI Key： HNOCHEJXYABDFA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)COCCCC=C(I)I

Computed Properties

• Exact Mass: 427.91341g/mol
• Monoisotopic Mass: 427.91341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų